Cas no 106871-44-7 (3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol)

3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol structure
106871-44-7 structure
Product Name:3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol
CAS No:106871-44-7
MF:C18H20Br2O2
MW:428.158204078674
CID:1184750
PubChem ID:13750378
Update Time:2025-04-20

3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-4-[2-(2-bromo-4-hydroxy-3,5-dimethylphenyl)ethyl]-2,6-dimethylphenol
    • DTXSID20548358
    • 106871-44-7
    • SCHEMBL10363110
    • 4,4'-(Ethane-1,2-diyl)bis(3-bromo-2,6-dimethylphenol)
    • Inchi: 1S/C18H20Br2O2/c1-9-7-13(15(19)11(3)17(9)21)5-6-14-8-10(2)18(22)12(4)16(14)20/h7-8,21-22H,5-6H2,1-4H3
    • InChI Key: JVQLDDURXYYRMR-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=C(C(C)=CC=1CCC1C=C(C)C(=C(C)C=1Br)O)O

Computed Properties

  • Exact Mass: 427.98096g/mol
  • Monoisotopic Mass: 425.98301g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 40.5Ų
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent